Benzyl 2-chloro-6-methylpyridine-3-carboxylate

• CAS No.: 689150-60-5
• Molecular Formula: C14H12ClNO2
• Molecular Weight: 261.70 g/mol
• IUPAC Name: benzyl 2-chloro-6-methylpyridine-3-carboxylate
• InChI: InChI=1S/C14H12ClNO2/c1-10-7-8-12(13(15)16-10)14(17)18-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: AZJDHIFQQJXSCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)OCC2=CC=CC=C2)Cl

Description

Benzyl 2-chloro-6-methylpyridine-3-carboxylate is a useful research compound. Its molecular formula is C14H12ClNO2 and its molecular weight is 261.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-methylnicotinic acid (3.0 g), benzyl alcohol (2.27 g), 4-dimethylaminopyridine (2.56 g) in DMF (10 mL) was added 1-ethyl-3-(3′-dimethylaminopropyl) carbodiimide (WSC) hydrochloride (4.02 g). The mixture was stirred at room temperature overnight. The reaction mixture was diluted with ethyl acetate, washed successively with water, saturated aqueous sodium bicarbonate, water, and saturated brine, dried over anhydrous sodium sulfate, and concentrated. The residue was purified by column chromatography on silica gel (hexane:ethyl acetate=4:1, v/v) to give the title compound (3.6 g).